Cas no 1804089-79-9 (Ethyl 7-chloromethyl-1H-benzimidazole-2-carboxylate)

• Product Name: Ethyl 7-chloromethyl-1H-benzimidazole-2-carboxylate
• CAS No: 1804089-79-9
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4826049
• Update Time: 2023-08-19

Ethyl 7-chloromethyl-1H-benzimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloromethyl-1H-benzimidazole-2-carboxylate

• Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)10-13-8-5-3-4-7(6-12)9(8)14-10/h3-5H,2,6H2,1H3,(H,13,14)
• InChI Key： RCCKFJBIPJYFKB-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2=C1N=C(C(=O)OCC)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 55